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Technical Support Center: Strontium-85 External
Counting
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Strontium-85 (Sr-85) for external counting applications. The following sections address

common issues related to tissue attenuation and provide detailed experimental protocols to

ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is tissue attenuation and why is it a problem for Strontium-85 external counting?

A1: Tissue attenuation is the reduction in the intensity of gamma rays as they pass through

biological tissues. Strontium-85 decays by electron capture, emitting a primary gamma ray at

514 keV. As these gamma rays travel from the bone (where Sr-85 accumulates) to an external

detector, they can be absorbed or scattered by the overlying soft tissue and bone. This

attenuation leads to a lower detected count rate, which can result in an underestimation of the

actual amount of Sr-85 in the target area. The primary mechanism of attenuation for the 514

keV gamma ray in tissue is Compton scattering.

Q2: What is Compton scattering and how does it affect my measurements?
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A2: Compton scattering is an interaction where a gamma ray collides with an electron in the

tissue, transferring some of its energy to the electron and scattering in a new direction with

reduced energy. This has two main consequences for your measurements:

Loss of Counts: Scattered gamma rays may be deflected away from the detector, leading to

a lower count in the 514 keV photopeak.

Spectral Distortion: Gamma rays that scatter and still reach the detector will have lower

energies, contributing to a broad background signal at energies below the photopeak. This

can interfere with accurate quantification of the unscattered gamma rays.

Q3: What is the dual-energy window (DEW) method and can it be used for Sr-85?

A3: The dual-energy window (DEW) method is a widely used technique to correct for Compton

scatter in radionuclide imaging.[1] It involves acquiring data in two separate energy windows: a

"photopeak" window centered around the main energy peak of the radionuclide (514 keV for

Sr-85), and a "scatter" window set at a lower energy range where scattered photons are

abundant.[2] The counts in the scatter window are used to estimate and subtract the scatter

contribution from the photopeak window. This method is applicable to Sr-85 external counting

to improve quantitative accuracy.[3]

Q4: How does the thickness of overlying soft tissue impact Sr-85 detection?

A4: The thickness of soft tissue between the bone and the detector is a critical factor.[4] Thicker

layers of soft tissue will cause greater attenuation of the 514 keV gamma rays, leading to a

significant reduction in the detected counts. This can be a major source of error when

comparing measurements between different subjects or even different anatomical locations on

the same subject. It is crucial to account for this variability.

Q5: What are tissue-equivalent phantoms and why are they important?

A5: Tissue-equivalent phantoms are objects constructed from materials that mimic the gamma-

ray absorption and scattering properties of human tissues, such as bone and soft tissue.[5]

They are essential for calibrating external counting systems. By loading these phantoms with a

known activity of Sr-85, you can establish the relationship between the measured count rate

and the actual activity for a given geometry and tissue thickness. This calibration is vital for

converting your experimental count rates into meaningful quantitative data.
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Troubleshooting Guides
Issue 1: Low Counts or No Signal Detected

Possible Cause Troubleshooting Step

Incorrect Energy Window Settings

Verify that the energy window on your gamma

counter is centered around the 514 keV

photopeak of Sr-85. A typical window width is

±10% of the peak energy.

Excessive Tissue Attenuation

The target bone may be covered by a significant

amount of soft tissue. Consider measuring at a

site with less overlying tissue. If this is not

possible, you must apply a correction factor for

tissue attenuation.

Detector Malfunction

Perform a quality control check of your detector

with a known Sr-85 source to ensure it is

functioning correctly. Check for signs of damage

or contamination on the detector face.

Insufficient Sr-85 Uptake

Ensure that sufficient time has been allowed for

the biodistribution and uptake of Sr-85 in the

bone. Review your administration protocol and

the expected uptake kinetics.

Incorrect Detector-to-Sample Distance

The distance between the detector and the

measurement site affects the count rate (inverse

square law). Ensure this distance is consistent

across all measurements.

Issue 2: High Background Noise or Poor Signal-to-Noise
Ratio
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Possible Cause Troubleshooting Step

Compton Scatter Contribution

Implement a scatter correction method, such as

the dual-energy window (DEW) technique, to

subtract the contribution of scattered photons

from your measurement.

Backscatter from Surrounding Materials

Photons can scatter off materials behind the

subject and back into the detector. Ensure the

area behind the measurement site is clear of

dense objects or use appropriate shielding.

Increasing the distance between the detector

and surrounding surfaces can also help.[6]

External Radiation Sources

Perform a background count with no source

present to identify any external sources of

radiation in the laboratory. Ensure proper

shielding is in place.

Instrumental Noise

Check the quality control logs for your gamma

counter. An increase in background counts

could indicate an issue with the photomultiplier

tube (PMT) or other electronic components.[7]

Issue 3: Inconsistent or Non-Reproducible Results
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Possible Cause Troubleshooting Step

Variable Sample Geometry

Ensure that the positioning of the subject and

the detector is consistent for every

measurement. Use anatomical landmarks and

positioning aids to maintain reproducibility.

System Drift

Gamma counting systems can experience drift

in high voltage or gain over time, affecting the

energy calibration. Perform daily quality control

checks with a long-lived source to monitor

system stability.[8]

Inadequate Calibration

Recalibrate your system using tissue-equivalent

phantoms if you are comparing subjects with

different amounts of overlying tissue. A single

calibration factor may not be appropriate for all

subjects.

Quantitative Data Summary
The following tables provide key quantitative data relevant to addressing tissue attenuation in

Strontium-85 external counting.

Table 1: Strontium-85 Decay Characteristics

Parameter Value

Half-life 64.85 days

Primary Gamma Ray Energy 514.01 keV

Gamma Ray Intensity 98.4%

Table 2: Mass Attenuation Coefficients (μ/ρ) at 514 keV
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Material Mass Attenuation Coefficient (cm²/g)

Soft Tissue (ICRU-44) ~0.105

Cortical Bone (ICRU-44) ~0.101

Note: These are approximate values. The exact coefficients can vary slightly based on the

specific composition of the tissue.[4]

Table 3: Example Dual-Energy Window (DEW) Settings for Sr-85 (514 keV)

Energy Window
Center Energy
(keV)

Window Width (%)
Energy Range
(keV)

Photopeak Window 514 20% 463 - 565

Scatter Window 412 20% 371 - 453

Note: Optimal window settings may vary depending on the energy resolution of the detector.

The scatter window is typically placed just below the photopeak window.

Experimental Protocols
Protocol 1: Experimental Setup for Measuring Gamma
Ray Attenuation
This protocol describes a general method for determining the attenuation of Sr-85 gamma rays

by a material.

System Setup:

Position a NaI(Tl) or HPGe gamma detector and a collimated Sr-85 point source at a fixed

distance from each other.[9]

Ensure the detector is appropriately shielded to minimize background radiation.[10]

Acquire Unattenuated Spectrum (I₀):
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With no material between the source and the detector, acquire a gamma spectrum for a

sufficient time to obtain good counting statistics in the 514 keV photopeak.

Record the total counts within the photopeak window (e.g., 463-565 keV). This is your I₀

value.

Acquire Attenuated Spectrum (I):

Place a known thickness of the attenuating material (e.g., a tissue-equivalent phantom

slab) between the source and the detector.

Acquire a gamma spectrum for the same duration as the unattenuated measurement.

Record the total counts within the same photopeak window. This is your I value.

Calculate Linear Attenuation Coefficient (μ):

Use the Beer-Lambert law: I = I₀ * e^(-μx)

Where 'x' is the thickness of the material in cm.

The linear attenuation coefficient, μ (in cm⁻¹), can be calculated as: μ = -ln(I / I₀) / x

Protocol 2: Dual-Energy Window (DEW) Scatter
Correction
This protocol outlines the steps to correct for Compton scatter using the DEW method.

Define Energy Windows:

Set up two energy windows on your multichannel analyzer.

Photopeak Window (PW): Centered at 514 keV with a width of approximately 20% (e.g.,

463-565 keV).

Scatter Window (SW): Positioned adjacent to and below the photopeak window (e.g., 371-

453 keV).[11]
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Acquire Data:

Perform your external counting measurement, simultaneously recording the counts in both

the PW (C_PW) and the SW (C_SW).

Determine the Scatter Multiplier (k-factor):

The k-factor is a proportionality constant that relates the counts in the scatter window to

the scatter component in the photopeak window.[1]

This factor should be determined empirically using a phantom that mimics your

experimental setup.

Procedure to find k:

1. Use a scatter phantom (e.g., a water-filled cylinder) with a known activity of Sr-85.

2. Acquire images or counts with the DEW setup.

3. The k-factor is the ratio of scattered photons in the PW to the total photons in the SW.

This often requires simulation or more advanced phantom studies to determine

accurately. For a first approximation, a value between 0.5 and 1.0 is often used for

similar energies in SPECT.[2]

Calculate True Counts (C_true):

The scatter-corrected counts in the photopeak window are calculated as: C_true = C_PW -

(k * C_SW)

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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